Phthalyl-allysine-4-nitrobenzyl ester Phthalyl-allysine-4-nitrobenzyl ester
Brand Name: Vulcanchem
CAS No.: 121145-63-9
VCID: VC20784599
InChI: InChI=1S/C21H18N2O7/c24-12-4-3-7-18(22-19(25)16-5-1-2-6-17(16)20(22)26)21(27)30-13-14-8-10-15(11-9-14)23(28)29/h1-2,5-6,8-12,18H,3-4,7,13H2/t18-/m0/s1
SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C(CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula: C21H18N2O7
Molecular Weight: 410.4 g/mol

Phthalyl-allysine-4-nitrobenzyl ester

CAS No.: 121145-63-9

Cat. No.: VC20784599

Molecular Formula: C21H18N2O7

Molecular Weight: 410.4 g/mol

* For research use only. Not for human or veterinary use.

Phthalyl-allysine-4-nitrobenzyl ester - 121145-63-9

Specification

CAS No. 121145-63-9
Molecular Formula C21H18N2O7
Molecular Weight 410.4 g/mol
IUPAC Name (4-nitrophenyl)methyl (2S)-2-(1,3-dioxoisoindol-2-yl)-6-oxohexanoate
Standard InChI InChI=1S/C21H18N2O7/c24-12-4-3-7-18(22-19(25)16-5-1-2-6-17(16)20(22)26)21(27)30-13-14-8-10-15(11-9-14)23(28)29/h1-2,5-6,8-12,18H,3-4,7,13H2/t18-/m0/s1
Standard InChI Key ZGQURRYRRUOFFU-SFHVURJKSA-N
Isomeric SMILES C1=CC=C2C(=C1)C(=O)N(C2=O)[C@@H](CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
SMILES C1=CC=C2C(=C1)C(=O)N(C2=O)C(CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
Canonical SMILES C1=CC=C2C(=C1)C(=O)N(C2=O)C(CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]

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